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Compound of Interest

Compound Name: Fluanisone

Cat. No.: B1672854 Get Quote

This guide provides comprehensive safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for Fluanisone, tailored for research and drug

development professionals.

Fluanisone is a typical antipsychotic and sedative of the butyrophenone chemical class.[1] It is

primarily used in veterinary medicine as a component of the injectable neuroleptanalgesic

formulation fentanyl/fluanisone (Hypnorm) for rodent analgesia during short surgical

procedures.[2][3] Due to its psychoactive properties and potential health hazards, strict

adherence to safety protocols is essential.[2][4]

Health Hazard Information
Fluanisone presents several health risks that necessitate careful handling. According to its

Safety Data Sheet (SDS), the primary hazards include:

Causes skin irritation

Causes serious eye irritation

May cause an allergic skin reaction

May cause respiratory irritation

Suspected of damaging fertility or the unborn child
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Personal Protective Equipment (PPE) Requirements
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling Fluanisone based on Safety Data Sheets.

Body Part Recommended Protection Specifications & Rationale

Hands Chemical-resistant gloves

Powder-free nitrile gloves are

recommended to prevent skin

contact and potential allergic

reactions.

Body
Protective clothing / Laboratory

coat

A long-sleeved lab coat or

gown should be worn to

protect against skin exposure.

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles / Face shield

Essential for preventing eye

irritation from splashes or

airborne particles. A face

shield may be required if there

is a significant splash risk.

Respiratory
Use in a well-ventilated area.

Respirator if needed.

Work should be conducted in a

chemical fume hood or a well-

ventilated area to avoid

inhalation of dust or vapors. If

ventilation is inadequate or if

handling large quantities, a

NIOSH-approved respirator

may be necessary.

Operational and Handling Procedures
Adherence to a standardized workflow is crucial for safely managing Fluanisone in a

laboratory setting.

Step-by-Step Handling Protocol
Preparation and Planning:
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Obtain and thoroughly review the Safety Data Sheet (SDS) for Fluanisone before use.

Ensure all necessary PPE is available and in good condition.

Prepare the designated work area, typically a chemical fume hood, ensuring it is clean and

uncluttered.

Weighing and Solution Preparation (Solid Form):

Don all required PPE (gloves, lab coat, eye protection).

When handling the solid powder, avoid creating dust. Use a chemical fume hood or a

ventilated balance enclosure.

Use dedicated spatulas and weighing boats.

For preparing solutions, slowly add the solid to the solvent (e.g., DMSO, in which it is

soluble) to prevent splashing.

General Handling:

Avoid all contact with skin, eyes, and mouth.

Wash hands and any exposed skin thoroughly after handling, even if gloves were worn.

Contaminated work clothing should not be allowed out of the workplace.

Spill & Decontamination:

In case of a spill, evacuate the area if necessary.

For small spills, absorb the material with an inert substance (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Clean the spill area thoroughly with soap and water.

For skin contact, wash the affected area with plenty of soap and water. If irritation occurs,

seek medical advice.
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For eye contact, rinse cautiously with water for several minutes. If irritation persists, seek

medical attention.

Diagram: Safe Handling Workflow for Fluanisone
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Safe Handling Workflow for Fluanisone

1. Preparation
- Review SDS

- Don PPE
- Prepare Fume Hood

2. Weighing & Aliquoting
- Use Ventilated Enclosure

- Avoid Dust Generation

3. Solution Preparation
- Add Solid to Solvent Slowly

- Work in Fume Hood

4. Experimental Use
- Follow Protocol

- Maintain Containment

5. Decontamination
- Clean Work Surfaces

- Decontaminate Equipment

6. Waste Disposal
- Segregate Waste

- Follow Disposal Plan

End of Process

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Fluanisone.
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Personal Protective Equipment (PPE) Selection
Guide
The level of PPE required may vary based on the specific task and the potential for exposure.

Diagram: PPE Selection for Fluanisone Handling

PPE Selection Guide for Fluanisone Handling

rect_node Start: Task Assessment

What is the task?

Weighing Solid

Solid Powder

Preparing/Handling
Solution

Liquid/Solution

Required PPE:
- Nitrile Gloves

- Lab Coat
- Goggles

- Use Fume Hood

Required PPE:
- Nitrile Gloves

- Lab Coat
- Goggles

Click to download full resolution via product page

Caption: A decision tree for selecting appropriate PPE based on the task.
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Storage and Disposal Plan
Proper storage and disposal are critical to ensure safety and environmental protection.

Storage
Conditions: Keep containers tightly closed in a dry, well-ventilated place.

Temperature: To maintain product quality, the recommendation is to store it in a freezer.

Incompatibilities: Keep away from strong oxidizing agents.

Security: Store in a locked-up area to prevent unauthorized access.

Disposal Plan
Disposal of Fluanisone and its containers must be handled as hazardous waste.

Regulatory Compliance: All disposal methods must comply with local, state, and federal

regulations.

Waste Collection:

Dispose of contents and containers to an approved waste disposal plant.

Do not dispose of it down the drain or with general household trash.

Deactivating Waste (for solutions):

If institutional guidelines permit, chemical deactivation might be an option. However,

specific protocols for Fluanisone are not readily available and would need to be validated.

Recommended Disposal Method:

The preferred method is to use a licensed professional waste disposal service.

For unused or expired medicine, drug take-back programs are the best option if available.
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If no take-back program is available, mix the material with an undesirable substance like

coffee grounds or cat litter, place it in a sealed plastic bag, and dispose of it in the trash,

after scratching out all personal information from the label. Note that this is a general

guideline for pharmaceuticals and may not be appropriate for all research chemicals;

always check with your institution's environmental health and safety department.

Quantitative Data and Properties
This table summarizes the key physical and chemical properties of Fluanisone.

Property Value Reference

Molecular Formula C₂₁H₂₅FN₂O₂

Molecular Weight 356.43 g/mol

Appearance White to off-white solid

Melting Point 272 - 273 °C / 521.6 - 523.4 °F

Solubility Soluble in DMSO

CAS Number 1480-19-9

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672854#personal-protective-equipment-for-
handling-fluanisone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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